59-67-6

Niacin

In Stock

• CAS RN:
• 59-67-6

• Formula:
• C5H4NCOOH
  C6H5NO2

• InChI:
• InChI=1S/C6H5NO2/c8-6(9)5-2-1-3-7-4-5/h1-4H,(H,8,9)

• InChIKey:
• PVNIIMVLHYAWGP-UHFFFAOYSA-N

• Nicotinic acid. It is a precursor of the coenzymes NAD and NADP. Widely distributed in nature;  appreciable amounts are found in liver, fish, yeast and cereal grains. Dietary deficiency is associated with pellagra. The term “niacin” has also been applied to nicotinamide or to other derivatives exhibiting the biological activity of nicotinic acid. Vitamin (enzyme cofactor).
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Niacin (Nicotinic Acid) is commonly used as a dietary supplement, and its deficiency can cause pellagra. It is involved in the synthesis of coenzymes such as NAD and NADP, which are quite essential for enzymatic reactions.
  As a lipid-lowering agent, it helps in the prevention of...

11-(2-Cyclopenten-1-yl)undecanoic acid

Usually In Stock

• CAS RN:
• 459-67-6

• Formula:
• C16H28O2

• InChI:
• InChI=1S/C16H28O2/c17-16(18)14-8-6-4-2-1-3-5-7-11-15-12-9-10-13-15/h9,12,15H,1-8,10-11,13-14H2,(H,17,18)/t15-/m0/s1

• InChIKey:
• SRELFLQJDOTNLJ-HNNXBMFYSA-N

• (R)-hydnocarpic acid is an optically active form of hydnocarpic acid having (R)-configuration.

2-(Methoxymethoxy)-3-methylbenzaldehyde

In Stock

• CAS RN:
• 55359-67-6

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-8-4-3-5-9(6-11)10(8)13-7-12-2/h3-6H,7H2,1-2H3

• InChIKey:
• IXVYKFUYMHYVHY-UHFFFAOYSA-N

• 2-(Methoxymethoxy)-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

1-(2-Chlorophenyl)ethanamine

In Stock

• CAS RN:
• 39959-67-6

• Formula:
• C8H10ClN

• InChI:
• InChI=1S/C8H10ClN/c1-6(10)7-4-2-3-5-8(7)9/h2-6H,10H2,1H3

• InChIKey:
• RJPLGQTZHLRZGX-UHFFFAOYSA-N

• 1-(2-Chlorophenyl)ethanamine is a useful research compound. Its molecular formula is C8H10ClN and its molecular weight is 155.62 g/mol. The purity is usually 95%.

2,4-Pentadien-1-one, 1-(4-fluorophenyl)-5-phenyl-, (2E,4E)-

In Stock

• CAS RN:
• 296759-67-6

• Formula:
• C17H13FO

• InChI:
• InChI=1S/C17H13FO/c18-16-12-10-15(11-13-16)17(19)9-5-4-8-14-6-2-1-3-7-14/h1-13H

• InChIKey:
• WRVMWLUMYZPQIR-UHFFFAOYSA-N

• 2,4-Pentadien-1-one, 1-(4-fluorophenyl)-5-phenyl-, (2E,4E)- is a useful research compound. Its molecular formula is C17H13FO and its molecular weight is 252.28 g/mol. The purity is usually 95%.

{[3-(4-methoxyphenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetic acid

• CAS RN:
• 351159-67-6

• Formula:
• C18H16N2O4S2

• InChI:
• InChI=1S/C18H16N2O4S2/c1-24-11-7-5-10(6-8-11)20-17(23)15-12-3-2-4-13(12)26-16(15)19-18(20)25-9-14(21)22/h5-8H,2-4,9H2,1H3,(H,21,22)

• InChIKey:
• WOINBLVENCHYNM-UHFFFAOYSA-N

• {[3-(4-methoxyphenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C18H16N2O4S2 and its molecular weight is 388.5g/mol. The purity is usually 95%.

(E)-3-isopropyl-N'-(3,4,5-trimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403659-67-6

• Formula:
• C17H22N4O4

• InChI:
• InChI=1S/C17H22N4O4/c1-10(2)12-8-13(20-19-12)17(22)21-18-9-11-6-14(23-3)16(25-5)15(7-11)24-4/h6-10H,1-5H3,(H,19,20)(H,21,22)/b18-9+

• InChIKey:
• YDFZVJFUPHFWSH-GIJQJNRQSA-N

• (E)-3-isopropyl-N'-(3,4,5-trimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.

Methyl 4-((6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)carbamoyl)benzoate

In Stock

• CAS RN:
• 864859-67-6

• Formula:
• C25H21N3O4S2

• InChI:
• InChI=1S/C25H21N3O4S2/c1-14(29)28-12-11-17-20(13-28)34-24(21(17)23-26-18-5-3-4-6-19(18)33-23)27-22(30)15-7-9-16(10-8-15)25(31)32-2/h3-10H,11-13H2,1-2H3,(H,27,30)

• InChIKey:
• PQKVNAXGCAGEFG-UHFFFAOYSA-N

• Methyl 4-((6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C25H21N3O4S2 and its molecular weight is 491.58. The purity is usually 95%.

2-(2-Fluorobenzoyl)oxazole

In Stock

• CAS RN:
• 898759-67-6

• Formula:
• C10H6FNO2

• InChI:
• InChI=1S/C10H6FNO2/c11-8-4-2-1-3-7(8)9(13)10-12-5-6-14-10/h1-6H

• InChIKey:
• MKGBJMKDDQBZGG-UHFFFAOYSA-N

• 2-(2-Fluorobenzoyl)oxazole is a useful research compound. Its molecular formula is C10H6FNO2 and its molecular weight is 191.16 g/mol. The purity is usually 95%.

(E)-3-(3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acryloyl)-4-hydroxy-6-methyl-2H-pyran-2-one

In Stock

• CAS RN:
• 1006359-67-6

• Formula:
• C15H16N2O4

• InChI:
• InChI=1S/C15H16N2O4/c1-4-17-8-11(10(3)16-17)5-6-12(18)14-13(19)7-9(2)21-15(14)20/h5-8,19H,4H2,1-3H3/b6-5+

• InChIKey:
• KVVWBKJUFCOGHC-AATRIKPKSA-N

• (E)-3-(3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acryloyl)-4-hydroxy-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C15H16N2O4 and its molecular weight is 288.303. The purity is usually 95%.

(R)-1-(2-Chlorophenyl)-2-methylpropan-1-amine hydrochloride

Usually In Stock

• CAS RN:
• 1381959-67-6

• Formula:
• C10H15Cl2N

• InChI:
• InChI=1S/C10H14ClN.ClH/c1-7(2)10(12)8-5-3-4-6-9(8)11;/h3-7,10H,12H2,1-2H3;1H/t10-;/m1./s1

• InChIKey:
• GFBJTWMFXJYTLE-HNCPQSOCSA-N

• (R)-1-(2-Chlorophenyl)-2-methylpropan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H15Cl2N and its molecular weight is 220.14 g/mol. The purity is usually 95%.

1-(2-Fluorophenoxy)cyclopropanecarboxylic acid

In Stock

• CAS RN:
• 1399659-67-6

• Formula:
• C10H9FO3

• InChI:
• InChI=1S/C10H9FO3/c11-7-3-1-2-4-8(7)14-10(5-6-10)9(12)13/h1-4H,5-6H2,(H,12,13)

• InChIKey:
• FWDPMQNMDHRTTM-UHFFFAOYSA-N

• 1-(2-Fluorophenoxy)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C10H9FO3 and its molecular weight is 196.17 g/mol. The purity is usually 95%.